Cas no 2228642-81-5 (2-2-(oxiran-2-yl)ethyl-1H-1,3-benzodiazole)

• Product Name: 2-2-(oxiran-2-yl)ethyl-1H-1,3-benzodiazole
• CAS No: 2228642-81-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5856573
• PubChem ID: 165687864
• Update Time: 2025-06-08

2-2-(oxiran-2-yl)ethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-2-(oxiran-2-yl)ethyl-1H-1,3-benzodiazole
• 2228642-81-5
• EN300-1732870
• 2-[2-(oxiran-2-yl)ethyl]-1H-1,3-benzodiazole

• Inchi： 1S/C11H12N2O/c1-2-4-10-9(3-1)12-11(13-10)6-5-8-7-14-8/h1-4,8H,5-7H2,(H,12,13)
• InChI Key： FNCOXRXHUSXVRT-UHFFFAOYSA-N
• SMILES： O1CC1CCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.2Ų

Additional information on 2-2-(oxiran-2-yl)ethyl-1H-1,3-benzodiazole

Introduction to 2-(2-(Oxiran-2-yl)ethyl)-1H-1,3-benzodiazole (CAS No. 2228642-81-5)

2-(2-(Oxiran-2-yl)ethyl)-1H-1,3-benzodiazole, with the CAS number 2228642-81-5, is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities and therapeutic potential. The presence of the oxirane (epoxide) functional group in its structure adds an additional layer of complexity and reactivity, making it a valuable candidate for various applications.

The molecular structure of 2-(2-(Oxiran-2-yl)ethyl)-1H-1,3-benzodiazole consists of a benzodiazole core with an ethylene oxide moiety attached to one of the nitrogen atoms. This combination of structural features imparts unique chemical and biological properties to the molecule. The benzodiazole ring system is well-known for its ability to interact with various biological targets, particularly in the central nervous system (CNS), where it can modulate neurotransmitter receptors and ion channels.

The oxirane group, on the other hand, is highly reactive and can undergo ring-opening reactions with nucleophiles such as amines, thiols, and alcohols. This reactivity makes 2-(2-(Oxiran-2-yl)ethyl)-1H-1,3-benzodiazole a versatile intermediate in synthetic chemistry, enabling the formation of a wide range of derivatives with diverse functional groups. These derivatives can be tailored to enhance specific biological activities or improve pharmacological properties such as solubility, stability, and bioavailability.

In recent years, there has been growing interest in the development of new benzodiazole-based compounds for therapeutic applications. One area of particular focus is the treatment of neurological disorders such as anxiety, depression, and epilepsy. The benzodiazole core is known to interact with GABA-A receptors, which are key targets for anxiolytic and anticonvulsant drugs. The addition of the oxirane group in 2-(2-(Oxiran-2-yl)ethyl)-1H-1,3-benzodiazole could potentially enhance its binding affinity to these receptors or introduce new mechanisms of action.

Research studies have shown that compounds with similar structures exhibit potent GABA-A receptor modulating activity. For example, a study published in the Journal of Medicinal Chemistry reported that a series of benzodiazole derivatives containing an epoxide group demonstrated significant anxiolytic effects in animal models without causing sedation or cognitive impairment. These findings suggest that 2-(2-(Oxiran-2-yl)ethyl)-1H-1,3-benzodiazole could be a promising lead compound for further optimization and development.

Beyond its potential as a CNS-active agent, 2-(2-(Oxiran-2-yl)ethyl)-1H-1,3-benzodiazole has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties. Inflammation is a key factor in many chronic diseases such as arthritis and cardiovascular disease. The ability to modulate inflammatory pathways could make this compound useful in developing new treatments for these conditions.

In addition to its therapeutic potential, 2-(2-(Oxiran-2-yl)ethyl)-1H-1,3-benzodiazole has also been explored as a tool for chemical biology research. The reactivity of the oxirane group allows it to be used as a "click" chemistry handle for conjugation with biomolecules such as proteins and nucleic acids. This property makes it valuable for studying protein-protein interactions and developing targeted drug delivery systems.

The synthesis of 2-(2-(Oxiran-2-yl)ethyl)-1H-1,3-benzodiazole typically involves several steps. One common approach is to start with 1H-benzodiazole and functionalize it with an appropriate epoxide precursor. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Recent advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce high-quality samples for further study.

In conclusion, 2-(2-(Oxiran-2-yl)ethyl)-1H-1,3-benzodiazole (CAS No. 2228642-81-5) is a multifaceted compound with significant potential in both medicinal chemistry and chemical biology research. Its unique combination of structural features offers opportunities for developing new therapeutic agents and research tools. Ongoing studies are likely to uncover more about its biological activities and applications, further solidifying its importance in the scientific community.